methyl 3-(2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamido)thiophene-2-carboxylate

Specification

• CAS No.: 1189887-09-9
• Molecular Formula: C23H17N5O5S
• Molecular Weight: 475.5 g/mol
• IUPAC Name: methyl 3-[[2-(1-oxo-4-phenoxy-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl)acetyl]amino]thiophene-2-carboxylate
• Standard InChI: InChI=1S/C23H17N5O5S/c1-32-22(30)19-16(11-12-34-19)24-18(29)13-27-23(31)28-17-10-6-5-9-15(17)25-21(20(28)26-27)33-14-7-3-2-4-8-14/h2-12H,13H2,1H3,(H,24,29)
• Standard InChI Key: QPQLEFWMPAMKFR-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C=CS1)NC(=O)CN2C(=O)N3C4=CC=CC=C4N=C(C3=N2)OC5=CC=CC=C5
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)CN2C(=O)N3C4=CC=CC=C4N=C(C3=N2)OC5=CC=CC=C5

Introduction

Methyl 3-(2-{1-oxo-4-phenoxy-1H,2H-triazolo[4,3-a]quinoxalin-2-yl}acetamido)thiophene-2-carboxylate is a complex organic compound belonging to the class of thiophene derivatives. It features a unique molecular structure that combines a thiophene ring with a triazoloquinoxaline core, an acetamido group, and a phenoxy moiety. This compound is of interest in medicinal chemistry due to its potential applications in developing novel therapeutic agents.

Biological Activities and Potential Applications

While specific research on the biological activities of this compound is limited, compounds with similar structures have shown promising activities in medicinal chemistry. The presence of both a thiophene and a triazoloquinoxaline framework provides opportunities for diverse interactions within biological systems, suggesting potential applications in drug development.

Compound Name	CAS Number	Key Features	Potential Applications
N-(3-Chloro-4-methoxyphenyl)-2-{1-oxo-4-phenoxy...	1185135-32-3	Chloro and methoxy substituents	Anti-cancer activity
N-(2-chlorophenyl)methyl]-2-{1-oxo...	F8420543	Similar triazoloquinoxaline core	Antimicrobial properties
Methyl 3-[2-(2-thienyl)acetamido]thiophene...	CID 2808202	Shares thiophene structure	Various biological activities

Related Compounds and Their Activities

• 1,2,4-Triazoles: These compounds are known for their antifungal and antibacterial activities. Hybrids with quinolones have shown potent antimicrobial effects, often surpassing reference drugs like chloramphenicol and fluconazole.

• Triazoloquinoxaline Derivatives: These compounds are recognized for their diverse biological activities and potential therapeutic applications, including cancer and bacterial infections.

Synthesis and Characterization

The synthesis of methyl 3-(2-{1-oxo-4-phenoxy-1H,2H-triazolo[4,3-a]quinoxalin-2-yl}acetamido)thiophene-2-carboxylate involves multi-step pathways. Each step requires optimization of reaction conditions to maximize yield and purity. Characterization techniques such as NMR and MS are essential for confirming the structure of intermediates and the final product.

Future Research Directions

Given the compound's unique structure and potential biological activities, future research should focus on:

• Mechanism of Action: Understanding how this compound interacts with biological targets.

• Safety and Toxicity: Evaluating potential safety hazards and toxicity profiles.

• Pharmacokinetics and Pharmacodynamics: Studying how the compound is absorbed, distributed, metabolized, and excreted, as well as its effects on biological systems.

These studies will be crucial for unlocking the full potential of methyl 3-(2-{1-oxo-4-phenoxy-1H,2H-triazolo[4,3-a]quinoxalin-2-yl}acetamido)thiophene-2-carboxylate in medicinal chemistry.